1H-Pyrido(4,3-b)indole, 2,3,4,5-tetrahydro-8-methoxy-2-(phenylmethyl)-, monohydrochloride
Overview
Description
A 30312 is a biochemical that may specifically overcome multidrug resistance without the serious hypotensive effects associated with calcium antagonists. It is a fused indole that has been found to overcome multidrug resistance in P388/Adr cells in vitro. It potentiates the cytotoxicity of the antitumor drugs Adriamycin, vinblastine, and vincristine in multidrug-resistant cells with no effect on drug-sensitive parent P388 cells.
Scientific Research Applications
Maillard Reaction and Derivative Characterization
1H-Pyrido(4,3-b)indole derivatives, such as 6-methoxy-tetrahydro-β-carboline, are synthesized via the Maillard reaction, a method involving 5-methoxytryptamine and various aldehydes. This process has been optimized for temperature, time, and catalyst loading to achieve high yields. The synthesized β-carboline compounds are then characterized using mass spectrometry techniques like ESI-MS and ESI-MS/MS, aiding in understanding their mass fragmentation patterns (Goh, Mordi, & Mansor, 2015).
Antioxidant and Cytotoxic Properties
Various 6-methoxytetrahydro-β-carboline derivatives, synthesized through the Maillard reaction, exhibit notable antioxidant properties and cytotoxicity. Derivatives like BEN, ANI, ACE, and VAN demonstrate moderate antioxidant activity, with VAN showing the highest antioxidant activity and the least cytotoxicity on non-tumorous cell lines. This research indicates the potential of these derivatives in generating β-carboline antioxidants (Goh et al., 2015).
Calcium-Antagonist Activity
Derivatives of 1H-Pyrido(4,3-b)indole, including tetrahydro- and hexahydro-derivatives, show a broad spectrum of pharmacological activities, including calcium-antagonist behavior. This property is particularly interesting given the use of some of these substances as medicinal preparations, pointing towards their potential in pharmacological applications (Ivanov, Afanas'ev, & Bachurin, 2001).
Antitumor Activity
Certain 1H-Pyrido(4,3-b)indole derivatives, specifically 1-[[(dialkylamino)alkyl]amino]-4-methyl-5H-pyrido[4,3-b]indoles, show promising antitumor activity. These compounds, synthesized through the Fischer indolization process and further modified, have been tested for their effectiveness against leukemic and solid tumor cells, indicating their potential as antineoplastic agents (Nguyen et al., 1990).
Serotonin Antagonism
A series of tetrahydro-1H-pyrido[4,3-b]indoles, created through Fischer cyclisation of arylhydrazones, demonstrate high anti-serotonin activity. This finding is significant for understanding the pharmacological potential of these compounds in neurological and psychiatric disorders (Cattanach, Cohen, & Heath-Brown, 1968).
Broad Pharmacological Activity
The synthesis methods and accessibility of various 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole derivatives have been extensively researched. These compounds exhibit a wide range of pharmacological activities, making them of significant interest in medicinal chemistry (Ivashchenko, Mitkin, Kadieva, & Tkachenko, 2010).
properties
CAS RN |
144092-65-9 |
---|---|
Product Name |
1H-Pyrido(4,3-b)indole, 2,3,4,5-tetrahydro-8-methoxy-2-(phenylmethyl)-, monohydrochloride |
Molecular Formula |
C19H21ClN2O |
Molecular Weight |
328.8 g/mol |
IUPAC Name |
2-benzyl-8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indole;hydrochloride |
InChI |
InChI=1S/C19H20N2O.ClH/c1-22-15-7-8-18-16(11-15)17-13-21(10-9-19(17)20-18)12-14-5-3-2-4-6-14;/h2-8,11,20H,9-10,12-13H2,1H3;1H |
InChI Key |
KHANUNWSUNXEKV-UHFFFAOYSA-N |
SMILES |
COC1=CC2=C(C=C1)NC3=C2CN(CC3)CC4=CC=CC=C4.Cl |
Canonical SMILES |
COC1=CC2=C(C=C1)NC3=C2CN(CC3)CC4=CC=CC=C4.Cl |
Appearance |
Solid powder |
Other CAS RN |
144092-65-9 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
A 30312; A30312; A-30312 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.